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Compound of Interest

1-Methyl-1,6-
Compound Name:
diazaspiro[3.5]nonane

Cat. No.: B11751755

Get Quote

Chemical Identity & Molecular Weight Analysis[1][2]

The precise determination of molecular weight and physicochemical identity is the foundational

step in utilizing 1-Methyl-1,6-diazaspiro[3.5]nonane as a building block or scaffold in drug
discovery. This spirocyclic diamine represents a "scaffold hop" from traditional piperazines,
offering distinct vectors and physicochemical properties.

Quantitative Data Summary
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Property Value Notes
Systematic numbering assigns
1-Methyl-1,6- N o
IUPAC Name position 1 to the azetidine

diazaspiro[3.5]nonane

nitrogen.

Molecular Formula

Standard atomic weights

Molecular Weight (Average) 140.23 g/mol (C=12.011, H=1.008,
N=14.007).
) ) Critical for High-Resolution
Monoisotopic Mass 140.1313 Da

Mass Spectrometry (HRMS).

CAS Number (Parent)

25408-26-8 (Generic)

Note: Specific CAS for the 1-
methyl derivative may vary by
salt form (e.g.,
dihydrochloride).

Encodes the N-methyl

SMILES CN1CCC12CCCNC2 azetidine spiro-fused to
piperidine.
Estimated; significantly lower
ClogP ~0.2-0.5 o
than aromatic bioisosteres.
, N1 (Azetidine): ~10.0N6 Diprotic base; exists as a
pKa (Predicted)

(Piperidine): ~11.0

dication at physiological pH.

Structural Architecture

The molecule consists of two orthogonal rings sharing a single spiro-carbon (C4):

e Ring A (4-membered): An N-methylated azetidine ring. The nitrogen is at position 1, directly

attached to the spiro center (C4).

* Ring B (6-membered): A piperidine ring. The nitrogen is at position 6, separated from the

spiro center by one methylene unit (C5).
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This 1,6-diaza arrangement creates a specific distance and angle between the two nitrogen
vectors, distinct from the more common 2,7-diazaspiro[3.5]nonane (where nitrogens are further
apart) or 2,6-diazaspiro[3.5]nonane isomers.

Synthesis & Manufacturing Methodologies

The synthesis of 1,6-diazaspiro[3.5]nonane derivatives typically requires orthogonal protection
strategies to differentiate the two nitrogen atoms. The 1-methyl substituent is often introduced
early in the synthesis or via selective alkylation of the more accessible azetidine nitrogen.

Core Synthetic Pathway

The following protocol outlines a robust route to the 1-methyl scaffold, utilizing a piperidine-3-
carboxylate precursor to construct the spiro-azetidine ring.

Step-by-Step Protocol

e Precursor Selection: Start with 1-Benzyl-3-carbomethoxypiperidine. The benzyl group
protects the piperidine nitrogen (N6 position).

» Alpha-Alkylation:
o Treat the ester with a strong base (LDA, -78°C) to generate the enolate.

o Add Chloroacetonitrile or a protected amino-alkyl halide to introduce the carbon chain
required for the 4-membered ring.

e Reductive Cyclization (The Critical Step):
o Reduce the nitrile (if used) to a primary amine using

or Hydrogenation (
, Raney Ni).

o The resulting intermediate (a gamma-amino ester) undergoes intramolecular cyclization to
form the spiro-lactam (1,6-diazaspiro[3.5]nonan-2-one).

e Lactam Reduction:
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o Reduce the lactam carbonyl using Borane-THF (

) or
to yield the 1-benzyl-1,6-diazaspiro[3.5]nonane.

e N-Methylation (Differentiation):
o The secondary amine (N1, azetidine) is now exposed.

o Perform Eschweiler-Clarke methylation (Formaldehyde/Formic acid) or Reductive
Amination (HCHO,

) to install the methyl group at N1.
e Final Deprotection:
o Remove the benzyl group via catalytic hydrogenolysis (

, Pd/C) to liberate the N6 piperidine amine.

o Result: 1-Methyl-1,6-diazaspiro[3.5]nonane.

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: Logical synthetic flow for constructing the 1-methyl-1,6-diazaspiro[3.5]nonane core
from piperidine precursors.

Medicinal Chemistry Applications

The 1-Methyl-1,6-diazaspiro[3.5]nonane scaffold is a high-value Fsp3-rich building block. Its
primary utility lies in Scaffold Hopping, where it replaces flat, aromatic, or flexible aliphatic rings
to improve drug-like properties.
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Piperazine Bioisostere

The spirocyclic structure mimics the vector orientation of piperazine but with significant
differences:

 Rigidity: The spiro fusion locks the conformation, reducing the entropic penalty upon binding
to a target protein.

e Lipophilicity (LogD): The high

carbon fraction lowers the LogD compared to aromatic linkers, improving water solubility and
metabolic stability.

o Basicity Modulation: The N-methyl azetidine generally has a lower pKa than a standard
secondary piperazine, which can improve membrane permeability by increasing the fraction
of neutral species at physiological pH.

Vector Analysis & Space Filling

In the 1,6-isomer, the angle between the N1 and N6 vectors is distinct.
» N1 (Azetidine): Projects substituents "up” or "down" relative to the piperidine plane.

» N6 (Piperidine): Projects substituents equatorially. This allows the molecule to access
binding pockets that linear linkers (like 1,4-piperidine) cannot reach.

Therapeutic Areas

e GPCR Ligands: Used in the design of antagonists for chemokine receptors (e.g., CCRS5,
CCR2) where the diamine core interacts with conserved aspartate residues.

e Kinase Inhibitors: Serves as a solvent-exposed solubilizing group attached to the kinase
hinge-binder.

» Sigma Receptors: Spirocyclic diamines are privileged structures for Sigma-1 receptor
binding, relevant in neuropathic pain and neurodegeneration research.

Analytical Characterization (Quality Control)
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To ensure the integrity of this building block in experimental workflows, the following
characterization data is expected:

« NMR (DMSO-

or
):

o Methyl Group: Singlet at

ppm.

o Spiro Methylene (Azetidine): Multiplets at
ppm, showing roof-effect due to geminal coupling if chiral.
o Piperidine Ring: Broad multiplets spanning
ppm.
e Mass Spectrometry (ESI+):

o Dominant peak at

o Fragmentation often shows loss of the methyl group or ring opening of the strained
azetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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